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Compound of Interest

Compound Name: Cobomarsen

Cat. No.: B13917962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-tumor effects of Cobomarsen,

a novel microRNA-155 (miR-155) inhibitor, with alternative therapeutic agents. The information

presented is based on available preclinical and clinical trial data to assist researchers and drug

development professionals in evaluating its potential.

Mechanism of Action
Cobomarsen is a locked nucleic acid (LNA)-based antisense oligonucleotide designed to

specifically target and inhibit miR-155.[1] Upregulation of miR-155 is implicated in the

pathogenesis of various B-cell and T-cell lymphomas, where it promotes cell proliferation and

survival.[2][3] By binding to and neutralizing miR-155, Cobomarsen derepresses the

expression of miR-155 target genes, leading to the induction of apoptosis and inhibition of

tumor cell growth.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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